Cas no 1256360-02-7 (1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester)
1256360-02-7 structure
Product Name:1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester
CAS No:1256360-02-7
MF:C21H28BNO6
MW:401.26112651825
MDL:MFCD16295116
CID:1024906
PubChem ID:53217222
Update Time:2025-04-20
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
- 1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester
- 1-BOC-7-methoxycarbonylindole-3-boronic acid pinacol ester
- AS-43916
- A890087
- MFCD16295116
- DTXSID80682323
- 1-O-tert-butyl 7-O-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1,7-dicarboxylate
- 1-TERT-BUTYL 7-METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)INDOLE-1,7-DICARBOXYLATE
- CS-0173861
- 1-(TERT-BUTYL) 7-METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-1,7-DICARBOXYLATE
- 1-tert-Butyl7-methyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
- AKOS015999341
- 1H-Indole-1,7-dicarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 7-methyl ester
- 1256360-02-7
- DB-363377
-
- MDL: MFCD16295116
- Inchi: 1S/C21H28BNO6/c1-19(2,3)27-18(25)23-12-15(22-28-20(4,5)21(6,7)29-22)13-10-9-11-14(16(13)23)17(24)26-8/h9-12H,1-8H3
- InChI Key: RHAYTFMMPLYQOL-UHFFFAOYSA-N
- SMILES: O1B(C2=CN(C(=O)OC(C)(C)C)C3C(C(=O)OC)=CC=CC2=3)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 401.20100
- Monoisotopic Mass: 401.2009678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99000
- LogP: 3.51030
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136659-1g |
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate |
1256360-02-7 | 96% | 1g |
$393 | 2021-08-05 | |
| abcr | AB273862-250 mg |
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester, 96%; . |
1256360-02-7 | 96% | 250mg |
€171.30 | 2023-06-22 | |
| abcr | AB273862-1 g |
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester, 96%; . |
1256360-02-7 | 96% | 1g |
€351.60 | 2023-06-22 | |
| Chemenu | CM136659-1g |
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate |
1256360-02-7 | 96% | 1g |
$*** | 2023-04-03 | |
| Matrix Scientific | 091524-250mg |
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate, 95+% |
1256360-02-7 | 95+% | 250mg |
$454.00 | 2023-09-09 | |
| Matrix Scientific | 091524-1g |
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate, 95+% |
1256360-02-7 | 95+% | 1g |
$924.00 | 2023-09-09 | |
| Alichem | A199006996-1g |
1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate |
1256360-02-7 | 95% | 1g |
$685.02 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1242141-1g |
1H-Indole-1,7-dicarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 7-methyl ester |
1256360-02-7 | 96% | 1g |
$190 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1242141-5g |
1H-Indole-1,7-dicarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 7-methyl ester |
1256360-02-7 | 96% | 5g |
$760 | 2023-05-18 | |
| TRC | B663143-25mg |
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester |
1256360-02-7 | 25mg |
$ 92.00 | 2023-04-18 |
1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1256360-02-7 (1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester) Related Products
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